sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate

• IUPAC Name: sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate
• InChI: InChI=1S/C4H10NO5P.Na/c6-4-5(7)2-1-3-11(8,9)10;/h4,7H,1-3H2,(H2,8,9,10);/q;+1/p-1
• InChI Key: ZZPUYRHMTGOTEU-UHFFFAOYSA-M
• Canonical SMILES: C(CN(C=O)O)CP(=O)(O)[O-].[Na+]
• Molecular Formula: C4H9NNaO5P
• Molecular Weight: 205.08 g/mol

Description

The compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” is a chemical substance registered in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” involves several synthetic routes. One common method includes the use of specific reagents and catalysts under controlled conditions to achieve the desired chemical structure. The reaction conditions typically involve precise temperature control, pH adjustments, and the use of solvents to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of the compound with the identifier “this compound” is scaled up using optimized processes to ensure high yield and purity. These methods often involve continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced products.

Substitution: This reaction involves the replacement of one functional group with another, resulting in the formation of substituted products.

Common Reagents and Conditions

Common reagents used in the reactions of the compound with the identifier “this compound” include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions often involve specific temperatures, pressures, and solvent systems to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of the compound with the identifier “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted analogs with different functional groups.

Scientific Research Applications

The compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and applications in drug development.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of the compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its mode of action. The molecular targets may include enzymes, receptors, and other biomolecules that play a role in the compound’s effects.

Comparison with Similar Compounds

Similar Compounds

The compound with the identifier “sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate” can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include those with analogous functional groups or similar molecular frameworks.

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific chemical structure and the distinct properties it exhibits